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Compound of Interest

2'-Deoxyadenosine-5'-
Compound Name: ) S
triphosphate trisodium

cat. No.: B8002965

Essential Safety and Handling Guide for 2'-
Deoxyadenosine-5'-triphosphate Trisodium

This guide provides crucial safety and logistical information for the handling and disposal of 2'-
Deoxyadenosine-5'-triphosphate trisodium (dATP). Adherence to these procedures is vital
for ensuring a safe laboratory environment and maintaining the integrity of your research.

Hazard Assessment

2'-Deoxyadenosine-5'-triphosphate trisodium is not classified as a hazardous substance or
mixture according to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals.[1][2] However, it is recommended to handle it with the standard care accorded to all
laboratory chemicals. Potential routes of exposure include inhalation, ingestion, and contact
with skin or eyes.

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended to minimize exposure and
ensure safe handling of dATP.
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PPE Category Item Specifications Purpose

. . " Prevents direct skin
Hand Protection Disposable Gloves Nitrile or Latex

contact.
) Safety Glasses or ] Protects eyes from
Eye Protection ANSI Z87.1-compliant )
Goggles potential splashes.[3]
Protects skin and
Body Protection Laboratory Coat Standard clothing from

contamination.[3]

Operational Plan: Step-by-Step Handling Protocol

3.1. Preparation and Handling:

o Designated Area: Conduct all handling and preparation of dATP in a designated, clean
laboratory area to prevent cross-contamination.[4]

« Don PPE: Before handling the substance, ensure all recommended PPE is worn correctly.

e Avoid Dust Formation: If working with the lyophilized powder form, open the container
carefully to avoid generating dust.[5]

o Weighing: If weighing is required, perform this in a chemical fume hood or a balance
enclosure to contain any airborne particles.

o Reconstitution: When preparing solutions, add the solvent slowly to the powder to prevent
splashing. If using water as the stock solution, it is recommended to filter and sterilize it with
a 0.22 pm filter before use.[6]

o Labeling: Clearly label all containers with the substance name, concentration, preparation
date, and your initials.[7][8]

3.2. Storage:
o Short-term Storage: Store dATP solutions at -20°C.

e Long-term Storage: For long-term stability, store at -20°C or -80°C.[6]
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o General Storage: Keep the container tightly closed in a dry and cool place.[5]

Disposal Plan

Dispose of dATP and its containers in accordance with local, state, and federal regulations.[3]

o Waste Collection: Collect waste dATP solutions in a designated, clearly labeled waste
container.

e Avoid Drains: Do not dispose of dATP solutions down the drain.[5]

o Consult Safety Officer: Consult with your institution's Environmental Health and Safety (EHS)
department or a qualified waste disposal service for proper disposal procedures.

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling and disposing of 2'-
Deoxyadenosine-5'-triphosphate trisodium.
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Safe Handling and Disposal Workflow for dATP
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Caption: Workflow for the safe handling and disposal of dATP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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